4-(2-Dodecanoylcarbohydrazonoyl)-2-ethoxyphenyl 2,4-dichlorobenzoate

• CAS No.: 769150-44-9
• Molecular Formula: C28H36Cl2N2O4
• Molecular Weight: 535.5 g/mol
• IUPAC Name: [4-[(E)-(dodecanoylhydrazinylidene)methyl]-2-ethoxyphenyl] 2,4-dichlorobenzoate
• InChI: InChI=1S/C28H36Cl2N2O4/c1-3-5-6-7-8-9-10-11-12-13-27(33)32-31-20-21-14-17-25(26(18-21)35-4-2)36-28(34)23-16-15-22(29)19-24(23)30/h14-20H,3-13H2,1-2H3,(H,32,33)/b31-20+
• InChI Key: QYJDPIUOXHFHKY-AJBULDERSA-N
• Isomeric SMILES: CCCCCCCCCCCC(=O)N/N=C/C1=CC(=C(C=C1)OC(=O)C2=C(C=C(C=C2)Cl)Cl)OCC
• Canonical SMILES: CCCCCCCCCCCC(=O)NN=CC1=CC(=C(C=C1)OC(=O)C2=C(C=C(C=C2)Cl)Cl)OCC

Description

4-(2-Dodecanoylcarbohydrazonoyl)-2-ethoxyphenyl 2,4-dichlorobenzoate is a complex organic compound with the molecular formula C27H34Cl2N2O4It is often used in early discovery research due to its rare and unique chemical characteristics .

Preparation Methods

The synthesis of 4-(2-Dodecanoylcarbohydrazonoyl)-2-ethoxyphenyl 2,4-dichlorobenzoate involves multiple steps, typically starting with the preparation of the core phenyl and benzoate structures. The reaction conditions often require specific reagents and catalysts to ensure the correct formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.

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